Cas no 37951-12-5 ((1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one)

• Product Name: (1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one
• CAS No: 37951-12-5
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 297809
• PubChem ID: 253662090
• Update Time: 2025-04-19

(1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• (1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one
• trans,trans-1,5-Bis(4-methoxyphenyl)-1,4-pentadien-3-one
• (1E,4E)-1,5-Bis(4-methoxyphenyl)-1,4-pentadien-3-one
• 1,4-Pentadien-3-one,1,5-bis(4-methoxyphenyl)-, (1E,4E)-
• trans,trans-Bis(4-methoxybenzal)acetone
• trans,trans-Bis(4-methoxybenzylidene)acetone
• trans,trans-Bis(4-methoxystyryl) Ketone
• Bis(4-Methoxybenzylidene)Acetone
• di-p-Anisylideneacetone
• NSC677239
• 1,5-di(4-methoxyphenyl)penta-1,4-dien-3-one
• 1,5-bis(4-methoxyphenyl)penta-1,4-dien-3-one
• Di-(4,4'-dimethoxy)-benzylidene-acetone
• Dianisylideneacetone
• 1,4-Pentadien-3-one, 1,5-bis(4-methoxyphenyl)-
• D
• trans,trans-1,3-Bis(4-methoxybenzylidene) acetone
• Di(4-methoxystyryl) ketone
• trans,trans-1,5-Bis(4
• 1,5-Bis-(4-methoxyphenyl)-3-pentadienone
• DIANISYLIDENE ACETONE
• DTXSID401347720
• AKOS001325277
• NSC 401196
• 1,5-Bis(p-methoxyphenyl)-3-pentadienone
• CHEBI:183767
• D89083
• 1,4-Pentadien-3-one, 1,5-bis(p-methoxyphenyl)-
• NSC-401196
• AS-69064
• SCHEMBL2744101
• AS-67184
• C1T5NW58W3
• B4467
• 1,5-Bis(p-methoxyphenyl)-1,4-pentadien-3-one
• (1E,4E)-1,5-Bis(4-methoxyphenyl)-1,4-pentadien-3-one #
• F0415-0075
• (E,E)-1,5-Bis(p-methoxyphenyl)penta-1,4-dien-3-one
• 1,5-Bis-(4-methoxy-phenyl)-penta-1,4-dien-3-one
• MEGxp0_001779
• di(4-Methoxybenzylidene)acetone
• GO-Y-013
• MFCD00014901
• A873973
• 1,5-Bis(4-methoxyphenyl)-1,4-pentadien-3-one
• 37951-12-5
• NSC-677239
• UNII-C1T5NW58W3
• (1E,4E)-1,5-bis(4-methoxyphenyl)-3-penta-1,4-dienone
• CS-W014550
• 1,4-Pentadien-3-one, 1,5-bis(4-methoxyphenyl)-, (1E,4E)-
• Go-Y013
• Z234853558
• SCHEMBL2744098
• A816101
• NCGC00336197-01
• CHEMBL584437
• HMS1552C13
• 2051-07-2
• IOZVKDXPBWBUKY-LQIBPGRFSA-N
• BDBM50488795
• 50764-85-7
• AB01134828-03
• DB-289622
• STK325157
• BBL002419

• MDL： MFCD00014901
• Inchi： 1S/C19H18O3/c1-21-18-11-5-15(6-12-18)3-9-17(20)10-4-16-7-13-19(22-2)14-8-16/h3-14H,1-2H3/b9-3+,10-4+
• InChI Key： IOZVKDXPBWBUKY-LQIBPGRFSA-N
• SMILES： O(C)C1C=CC(/C=C/C(/C=C/C2C=CC(=CC=2)OC)=O)=CC=1

Computed Properties

• Exact Mass: 294.12600
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.128
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 492.1°C at 760 mmHg
• Flash Point: 243.7°C
• PSA: 35.53000
• LogP: 3.99950
• λmax: 357(THF)(lit.)

(1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles